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Cat. No.: B8436077

Get Quote

The compound "5-Chlorobenzothiophene-2-acetic acid" represents a specific chemical

structure of significant interest in medicinal chemistry and pharmaceutical development.
However, the nomenclature surrounding this and related structures can be a source of
ambiguity. This guide aims to provide a comprehensive technical overview, clarifying the
identities of closely related and often confused compounds, and detailing their properties,
synthesis, and applications. We will primarily focus on two key derivatives of 5-
chlorobenzothiophene: the 2-carboxylic acid and the 3-acetic acid analogs, which are more
prominently featured in scientific literature and commercial availability.

The core structure, benzothiophene, is a bicyclic aromatic compound consisting of a benzene
ring fused to a thiophene ring. The addition of a chlorine atom at the 5-position and an acidic
functional group creates a versatile scaffold for drug design. The precise positioning of the
acidic moiety, whether a carboxylic acid at the 2-position or an acetic acid at the 3-position,
significantly influences the molecule's chemical and biological properties.

This guide will provide a detailed examination of these key molecules, offering researchers and
drug development professionals a clear and authoritative resource.
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Compound Profiles: Key 5-Chlorobenzothiophene

Derivatives
5-Chlorobenzo[b]thiophene-2-carboxylic acid

This compound is a direct derivative where a carboxylic acid group is attached to the 2-position
of the 5-chlorobenzothiophene core.

e Chemical Structure:
Caption: Chemical structure of 5-Chlorobenzo[b]thiophene-2-carboxylic acid.

2-(5-Chloro-1-benzothiophen-3-yl)acetic acid

This isomer features an acetic acid group attached to the 3-position of the 5-
chlorobenzothiophene core. It is a key intermediate in the synthesis of various pharmaceutical
agents.[1]

e Chemical Structure:
Caption: Chemical structure of 2-(5-Chloro-1-benzothiophen-3-yl)acetic acid.

Identifiers and Physicochemical Properties

A clear distinction between these compounds is best achieved through their unique identifiers
and properties.
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5- 2-(5-Chloro-1-
Identifier/Property Chlorobenzo[b]thiophene-  benzothiophen-3-yl)acetic
2-carboxylic acid acid
CAS Number 13771-75-0[2] 17266-30-7[1][3][4]1[5]

Molecular Formula

CoHsClO2S[2]

C10H7CIO2S[1][3]

Molecular Weight 212.66 g/mol [2] 226.68 g/mol [1][6]
5-chloro-1-benzothiophene-2- 2-(5-chloro-1-benzothiophen-
IUPAC Name _ _ _ _
carboxylic acid[2] 3-ylacetic acid[3]
5-chlorobenzo[b]thiophene-2- (5-chloro-1-benzothien-3-
Synonyms ) ) . .
carboxylic acid ylhacetic acid[4][5]
) White to cream to yellow
Appearance Solid[2]
crystals or powder[3][7]
Melting Point Not specified 151.5-157.5 °C[3]
inChl K PKIXUVKUGMYKRU- QQKKTOPRRGBBCT-
n e
Y UHFFFAOYSA-N[2] UHFFFAOYSA-N[3][4]
C1=CC2=C(C=C1CI)SC(=C2) C1=CC2=C(C=C1Cl)sSC(=C2C
SMILES

C(=0)0

C(=0)0)CI[3]

Synthesis and Experimental Protocols

The synthesis of these compounds is of significant interest for industrial and research

applications.

Synthesis of 5-Chlorothiophene-2-carboxylic Acid: A

Precursor

A common precursor for related compounds is 5-chlorothiophene-2-carboxylic acid. One

patented method involves a one-pot synthesis from 2-thiophenecarboxaldehyde.[8]

Workflow for One-Pot Synthesis of 5-Chlorothiophene-2-carboxylic Acid
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Click to download full resolution via product page
Caption: One-pot synthesis workflow for 5-chlorothiophene-2-carboxylic acid.
Detailed Protocol:

» Chlorination: A chlorinating reagent is introduced to 2-thiophenecarboxaldehyde, and the
reaction is kept warm to produce the intermediate, 5-chloro-2-thiophenecarboxaldehyde.[8]
This intermediate is used directly in the next step without isolation.[8]

o Oxidation: The intermediate is slowly added to a pre-cooled alkali solution, maintaining a
temperature below 30°C.[8] Chlorine gas is then slowly introduced.[8]

o Work-up: After the reaction is complete, the mixture is cooled to 5°C, and sodium sulfite is
added to quench the reaction.[8]

 Purification: The agueous phase is extracted with a solvent to remove impurities. The pH is
then adjusted with concentrated hydrochloric acid, leading to the precipitation of the product.

[8]

 Isolation: The precipitate is collected by suction filtration, followed by recrystallization and
drying to yield the final product.[8]

This method is presented as suitable for industrial production, avoiding costly raw materials
and complex operations.[8]

Applications in Research and Drug Development

The chlorinated benzothiophene scaffold is a valuable pharmacophore in medicinal chemistry.

Role as a Pharmaceutical Intermediate

e 2-(5-Chloro-1-benzothiophen-3-yl)acetic acid is primarily utilized as a key intermediate in the
synthesis of various pharmaceutical agents.[1] Its structure is particularly valuable for
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developing molecules with potential anti-inflammatory and analgesic properties.[1]
Researchers often modify the acetic acid functional group to create derivatives that can
interact with specific biological targets.[1]

e There is also interest in its use for developing compounds for neurological disorders,
attributed to its potential to cross the blood-brain barrier.[1]

Antimicrobial Research

» Derivatives of benzo[b]thiophene-2-carboxylic acid have been synthesized and evaluated for
their antimicrobial activity. For instance, acylhydrazones of benzo[b]thiophene have been
investigated as potential agents against multidrug-resistant Staphylococcus aureus.[9]

Anticoagulant Drug Synthesis

» 5-Chlorothiophene-2-carboxylic acid, a related thiophene-based compound, is a crucial
intermediate in the synthesis of the anticoagulant medication Rivaroxaban.[10]

The inclusion of a chlorine atom in a drug molecule can significantly modulate its
pharmacokinetic and pharmacodynamic properties. It can influence metabolic stability,
lipophilicity, and binding affinity to target proteins.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling
these compounds.

General Hazards:

 Skin Irritation: Causes skin irritation.[6][7][11]

o Eye Irritation: Causes serious eye irritation.[6][7][11]

» Respiratory Irritation: May cause respiratory irritation.[6][7][11][12]

Recommended Safety Precautions:
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[7][11][12]

Ventilation: Use only outdoors or in a well-ventilated area.[7][11][12]

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[7][12] Wash hands and
any exposed skin thoroughly after handling.[7][12] Contaminated work clothing should not be
allowed out of the workplace.

Storage: Store in a well-ventilated place and keep the container tightly closed.[7][11][12]
Store locked up.[12]

Disposal: Dispose of contents and container to an approved waste disposal plant.[7][11][12]

First Aid Measures:

If on Skin: Wash with plenty of soap and water.[7][12] If skin irritation occurs, get medical
advice/attention.[12] Take off contaminated clothing and wash it before reuse.[7]

If in Eyes: Rinse cautiously with water for several minutes.[7][12] Remove contact lenses, if
present and easy to do. Continue rinsing.[7][12] If eye irritation persists, get medical
advice/attention.[12]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[7][11][12] Call a
POISON CENTER or doctor if you feel unwell.[7][12]

If Swallowed: Clean mouth with water and drink plenty of water afterwards.[12] Get medical
attention if symptoms occur.[12]

Conclusion

5-Chlorobenzothiophene-2-acetic acid and its related analogs, particularly 5-

chlorobenzo[b]thiophene-2-carboxylic acid and 2-(5-chloro-1-benzothiophen-3-yl)acetic acid,

are compounds of significant interest in the field of drug discovery and development. Their

synthesis and derivatization provide a pathway to novel therapeutics. A clear understanding of

their distinct chemical identities, properties, and safe handling procedures is paramount for any
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researcher or scientist working with these valuable chemical entities. This guide has aimed to
provide a comprehensive and authoritative overview to support these endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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